Directly decorated CeY zeolite for O2-selective adsorption in O2/N2 separation at ambient temperature†
Materials Horizons Pub Date: 2021-11-10 DOI: 10.1039/D1MH01267C
Abstract
The traditional zeolites used in air separation are generally N2-selective adsorbents. It was found for the first time that the O2/N2 adsorption selectivity can be reversed by directly decorating the Ce metal ion sites of a traditional Y zeolite with imidazole molecules, which results in a novel O2 adsorbent. The O2/N2 selectivity changes from 0.9 to 1.6 under normal conditions, and most importantly, the O2 adsorbent is recyclable. The in situ XPS characterization results indicate that the imidazole modification can change the electronic state of Ce in the Y zeolite and increase its affinity for O2, which is confirmed by theoretical calculations. Dynamic breakthrough adsorption experiments show that the adsorbent has significant application potential in air separation.

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